Cas no 78126-13-3 (Benzoic acid, 4-(trifluoroacetyl)-, hexyl ester)

• Product Name: Benzoic acid, 4-(trifluoroacetyl)-, hexyl ester
• CAS No: 78126-13-3
• MF: C₁₅H₁₇F₃O₃
• MW: 302.288895368576
• CID: 534980
• PubChem ID: 14325793
• Update Time: 2025-04-19

Benzoic acid, 4-(trifluoroacetyl)-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(trifluoroacetyl)-, hexyl ester
• hexyl 4-(2,2,2-trifluoroacetyl)benzoate
• Hexyl 4-(trifluoroacetyl)benzoate
• hexyl p-trifluoroacetylbenzoate
• 78126-13-3
• IHMVGGGGGHDICD-UHFFFAOYSA-N
• DTXSID10558981

• Inchi： 1S/C15H17F3O3/c1-2-3-4-5-10-21-14(20)12-8-6-11(7-9-12)13(19)15(16,17)18/h6-9H,2-5,10H2,1H3
• InChI Key： IHMVGGGGGHDICD-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)C(=O)OCCCCCC)=O)(F)F

Computed Properties

• Exact Mass: 302.11301
• Monoisotopic Mass: 302.11297889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37